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Compound of Interest

Compound Name: 3-Bromo-5-hydroxybenzoic acid

Cat. No.: B114173 Get Quote

This document provides immediate, essential safety and logistical information for handling 3-
Bromo-5-hydroxybenzoic acid (CAS No. 140472-69-1). The following procedural guidance is

intended for researchers, scientists, and drug development professionals to ensure safe

handling, storage, and disposal of this compound.

Hazard Identification and Classification
3-Bromo-5-hydroxybenzoic acid is a hazardous substance that requires careful handling.

The primary hazards are summarized below.

Hazard
Classification

GHS Code Signal Word Hazard Statement

Acute Toxicity, Oral

(Category 3)
H301 Danger

Toxic if swallowed.[1]

[2]

Hazardous to the

aquatic environment,

acute hazard

(Category 1)

H400 Warning
Very toxic to aquatic

life.[2]

Note: While the primary classifications are for acute oral toxicity and aquatic toxicity, some

safety data sheets for similar compounds suggest it may also cause skin and eye irritation.[3]

[4] Therefore, appropriate precautions should be taken.
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Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 3-Bromo-5-
hydroxybenzoic acid.

Equipment Specification Rationale

Hand Protection
Impervious chemical-resistant

gloves (e.g., Nitrile rubber).
To prevent skin contact.

Eye Protection
Safety glasses with side-

shields or goggles.

To protect eyes from dust

particles.

Respiratory Protection
NIOSH-approved N95 dust

mask or higher.

To prevent inhalation of dust.

[1]

Skin and Body Protection
Laboratory coat and closed-toe

shoes.

To prevent accidental skin

exposure.

Operational and Disposal Plan
Follow these step-by-step procedures for the safe handling and disposal of 3-Bromo-5-
hydroxybenzoic acid.

Engineering Controls and Preparation
Ventilation: Always handle this compound in a well-ventilated area. A chemical fume hood is

recommended to minimize inhalation exposure.

Designated Area: Establish a designated area for handling, weighing, and preparing

solutions of 3-Bromo-5-hydroxybenzoic acid.

Emergency Equipment: Ensure that a safety shower and an eyewash station are readily

accessible.

Handling Procedures
Don PPE: Before handling the compound, put on all required personal protective equipment

as specified in the table above.
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Avoid Dust Formation: Handle the solid material carefully to avoid generating dust.[5]

Weighing: If weighing the solid, do so in a fume hood or a ventilated balance enclosure.

Solution Preparation: When preparing solutions, slowly add the solid to the solvent to

prevent splashing.

Avoid Contact: Avoid all personal contact, including inhalation and contact with skin and

eyes.[6]

Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly with soap and

water after handling.

Storage
Container: Keep the container tightly closed in a dry and cool place.[7]

Location: Store in a well-ventilated area, locked up and accessible only to authorized

personnel.

Inert Atmosphere: For long-term storage, consider storing under an inert gas like nitrogen.

Spill and Emergency Procedures
Minor Spills (Solid):

Evacuate non-essential personnel from the area.

Wearing appropriate PPE, carefully sweep or vacuum the spilled solid. Avoid generating

dust.

Place the collected material into a sealed, labeled container for disposal.

Clean the spill area with a suitable solvent and then wash with soap and water.

In Case of Contact:

Eyes: Immediately flush with plenty of water for at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical attention.[3]
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Skin: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing. Seek medical attention if irritation persists.[3]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

medical attention.[3]

Ingestion: If swallowed, immediately call a poison center or doctor. Rinse mouth. Do not

induce vomiting.

Disposal Plan
Waste Chemical: Dispose of 3-Bromo-5-hydroxybenzoic acid and its solutions as

hazardous waste. Do not dispose of it down the drain.

Contaminated PPE: Dispose of contaminated gloves and other disposable PPE as

hazardous waste.

Containers: Handle uncleaned containers as you would the product itself.

Regulations: All waste disposal must be in accordance with local, state, and federal

regulations. Contact your institution's environmental health and safety department for

specific guidance.

Workflow for Handling 3-Bromo-5-hydroxybenzoic
Acid
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Caption: Workflow for the safe handling of 3-Bromo-5-hydroxybenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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